N-(3-acetylphenyl)-5-nitro-2-furamide

• IUPAC Name: N-(3-acetylphenyl)-5-nitrofuran-2-carboxamide
• InChI: InChI=1S/C13H10N2O5/c1-8(16)9-3-2-4-10(7-9)14-13(17)11-5-6-12(20-11)15(18)19/h2-7H,1H3,(H,14,17)
• InChI Key: HLWKJGWXIYKIAH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=C(O2)[N+](=O)[O-]
• Molecular Formula: C13H10N2O5
• Molecular Weight: 274.23 g/mol

Description

N-(3-acetylphenyl)-5-nitro-2-furamide, also known as ANF, is a synthetic compound that has been used in scientific research for its potential therapeutic properties. This compound was first synthesized in the 1960s and has since been studied for its various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-5-nitro-2-furamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cell growth, inflammation, and apoptosis. N-(3-acetylphenyl)-5-nitro-2-furamide has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2), which is involved in inflammation, and protein kinase C (PKC), which is involved in cell growth and apoptosis.
Biochemical and Physiological Effects:
N-(3-acetylphenyl)-5-nitro-2-furamide has been shown to have various biochemical and physiological effects, including the inhibition of tumor cell growth, the reduction of inflammation, and the improvement of cognitive function. N-(3-acetylphenyl)-5-nitro-2-furamide has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

N-(3-acetylphenyl)-5-nitro-2-furamide has several advantages for lab experiments, including its synthetic availability, its stability, and its potential therapeutic properties. However, N-(3-acetylphenyl)-5-nitro-2-furamide also has several limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of N-(3-acetylphenyl)-5-nitro-2-furamide, including the development of more potent analogs, the investigation of its potential therapeutic properties in other diseases, and the elucidation of its mechanism of action. Additionally, the development of new delivery methods for N-(3-acetylphenyl)-5-nitro-2-furamide, such as nanoparticles or liposomes, may improve its solubility and bioavailability.

Synthesis Methods

N-(3-acetylphenyl)-5-nitro-2-furamide can be synthesized through a multi-step process involving the reaction of 3-acetamidophenol with 5-nitro-2-furoic acid. The resulting compound is then purified through various techniques, such as recrystallization and column chromatography.

Scientific Research Applications

N-(3-acetylphenyl)-5-nitro-2-furamide has been studied for its potential therapeutic properties in various scientific research areas, including cancer treatment, inflammation, and neurological disorders. In cancer treatment, N-(3-acetylphenyl)-5-nitro-2-furamide has been shown to inhibit the growth of tumor cells and induce apoptosis, or programmed cell death. In inflammation, N-(3-acetylphenyl)-5-nitro-2-furamide has been shown to reduce the production of inflammatory cytokines and inhibit the activation of NF-κB, a transcription factor involved in inflammation. In neurological disorders, N-(3-acetylphenyl)-5-nitro-2-furamide has been shown to have neuroprotective effects and improve cognitive function.